![molecular formula C14H11F3N4S B8746319 2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B8746319.png)
2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
Description
2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C14H11F3N4S and its molecular weight is 324.33 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C14H11F3N4S |
|---|---|
Molecular Weight |
324.33 g/mol |
IUPAC Name |
2-benzylsulfanyl-5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
InChI |
InChI=1S/C14H11F3N4S/c1-9-7-11(14(15,16)17)21-12(18-9)19-13(20-21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3 |
InChI Key |
KRTXLIDTXPDVCS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=NC(=NN2C(=C1)C(F)(F)F)SCC3=CC=CC=C3 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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